Cas no 13005-87-3 (4(8H)-Pteridinone,2-amino-8-methyl-)
13005-87-3 structure
Product Name:4(8H)-Pteridinone,2-amino-8-methyl-
CAS No:13005-87-3
MF:C7H7N5O
MW:177.163379907608
CID:159310
PubChem ID:3082026
Update Time:2025-04-19
4(8H)-Pteridinone,2-amino-8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(8H)-Pteridinone,2-amino-8-methyl-
- 2-amino-8-methylpteridin-4-one
- 8-methylpterin
- 2-amino-8-methylpteridin-4(8H)-one
- 4(8H)-Pteridinone, 2-amino-1-methyl-
- 13005-87-3
- DTXSID70156326
-
- Inchi: 1S/C7H7N5O/c1-12-3-2-9-4-5(12)10-7(8)11-6(4)13/h2-3H,1H3,(H2,8,11,13)
- InChI Key: AAUYLLNENYYDTK-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N)=N1)N(C)C=CN=2
Computed Properties
- Exact Mass: 177.06521
- Monoisotopic Mass: 177.06506
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.4
- XLogP3: -1.2
Experimental Properties
- Density: 1.66
- Boiling Point: 325.3°Cat760mmHg
- Flash Point: 150.5°C
- Refractive Index: 1.798
- PSA: 83.41
4(8H)-Pteridinone,2-amino-8-methyl- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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